Cas no 438220-91-8 (5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde
• CAS No: 438220-91-8
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• MDL: MFCD02253765
• CID: 2857500
• PubChem ID: 843215
• Update Time: 2025-06-13

5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde
• NSA22091
• Oprea1_315394
• EN300-228178
• 5-({4-nitro-3-methylphenoxy}methyl)-2-furaldehyde
• CS-0240390
• BBL038333
• AKOS015921915
• Z275128420
• 5-(3-METHYL-4-NITROPHENOXYMETHYL)FURAN-2-CARBALDEHYDE
• AK-968/41922442
• 5-[(3-methyl-4-nitrophenoxy)methyl]-2-furaldehyde
• AKOS000307678
• 5-[(3-methyl-4-nitrophenoxy)methyl]furan-2-carbaldehyde
• 5-(3-Methyl-4-nitro-phenoxymethyl)-furan-2-carbaldehyde
• 5-((3-Methyl-4-nitrophenoxy)methyl)furan-2-carbaldehyde
• STK301750
• 438220-91-8

• MDL： MFCD02253765
• Inchi： 1S/C13H11NO5/c1-9-6-10(4-5-13(9)14(16)17)18-8-12-3-2-11(7-15)19-12/h2-7H,8H2,1H3
• InChI Key： MYDAKBBQNODKHF-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C=O)O1)C1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.06372245Da
• Monoisotopic Mass: 261.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde

Introduction to 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde (CAS No. 438220-91-8)

5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde is a specialized organic compound characterized by its unique structural and functional properties. This compound, identified by the CAS number 438220-91-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a furan ring, a methyl group, and a nitrophenoxy moiety, which collectively contribute to its distinct chemical behavior and reactivity.

The furan-2-carbaldehyde moiety in the compound's name is particularly noteworthy, as it serves as a versatile intermediate in organic synthesis. Aldehydes are well-known for their reactivity in forming various chemical bonds, making them invaluable in the synthesis of more complex molecules. The presence of the 3-methyl-4-nitrophenoxy group further enhances the compound's utility by introducing electron-withdrawing and electron-donating effects that can influence its interactions with other molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing furan and nitrophenyl groups. These structural elements have been found to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde compound is being investigated for its potential role in developing novel therapeutic agents that target specific disease pathways.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The ability to modify its structure allows researchers to fine-tune its properties for specific applications. For instance, the aldehyde group can be used to form Schiff bases or condense with various nucleophiles to create more complex molecules. This flexibility makes it an attractive candidate for further exploration in drug discovery programs.

The nitrophenoxy moiety is particularly interesting from a chemical perspective. Nitroaromatic compounds have long been studied for their biological activities, and the introduction of this group into the molecular framework can significantly alter the compound's pharmacokinetic and pharmacodynamic profiles. Researchers are exploring how the electron-withdrawing nature of the nitro group interacts with other functional groups in the molecule to modulate its overall activity.

Recent studies have demonstrated that derivatives of furan aldehydes can exhibit significant cytotoxic effects against various cancer cell lines. The combination of the furan-2-carbaldehyde core with electron-donating substituents like the 3-methyl-4-nitrophenoxy group has shown promise in preclinical trials as potential chemotherapeutic agents. These findings have spurred further investigation into optimizing synthetic routes to produce more efficient derivatives.

The synthesis of 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. The development of efficient synthetic methodologies is crucial for scaling up production and facilitating further research.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and agrochemicals. The unique electronic properties of its structure make it a candidate for developing new types of organic semiconductors or catalysts. Furthermore, its reactivity allows for modifications that could enhance crop protection agents or other industrial applications.

The growing body of research on 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde underscores its importance as a versatile intermediate in chemical synthesis. As our understanding of its properties continues to expand, new opportunities for innovation are likely to emerge. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into practical applications that benefit society.

Future directions in studying this compound may include exploring its role in drug delivery systems and nanotechnology applications. By integrating it into smart materials or targeted delivery platforms, researchers could enhance the efficacy and safety of therapeutic interventions. The adaptability of 5-(3-methyl-4-nitrophenoxy)methylfuran-2-carbaldehyde makes it a valuable asset in addressing complex challenges across multiple scientific disciplines.